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Compound of Interest

Compound Name: AM-9635

Cat. No.: B8525693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of AM-9635, a selective PI3Kδ inhibitor. These guidelines are intended for use in a

laboratory setting by trained professionals.

Compound Information
A summary of the key chemical properties of AM-9635 is provided in the table below.

Property Value

Compound Name AM-9635

Molecular Formula C₁₉H₁₄F₂N₈

Molecular Weight 392.36 g/mol

CAS Number 1338483-10-5

Description A selective PI3Kδ inhibitor.

Appearance Crystalline solid

Solubility
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AM-9635 is reported to be soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

ethanol. It is sparingly soluble in aqueous solutions. For biological experiments, it is

recommended to first dissolve the compound in an organic solvent and then dilute with the

aqueous buffer of choice. Ensure the final concentration of the organic solvent is low enough to

not cause cellular toxicity (typically <0.5% for DMSO).

The approximate solubility for similar compounds from various suppliers is provided below. It is

highly recommended to perform a small-scale solubility test before preparing a large volume of

stock solution.

Solvent Approximate Solubility

DMSO ≥ 10 mg/mL

Ethanol 1-5 mg/mL

Experimental Protocols
3.1. Materials

AM-9635 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

3.2. Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of AM-9635 in

DMSO.

Calculation:
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Weight of AM-9635 needed:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Weight (g)

0.001 L x 0.010 mol/L x 392.36 g/mol = 0.0039236 g

Therefore, 3.92 mg of AM-9635 is needed.

Procedure:

Equilibrate the vial containing AM-9635 to room temperature before opening to prevent

moisture condensation.

Carefully weigh out 3.92 mg of AM-9635 powder on an analytical balance and transfer it to a

sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube containing the AM-9635 powder.

Cap the tube tightly and vortex thoroughly for several minutes until the solid is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may assist in dissolution, but avoid

excessive heat.

Visually inspect the solution to ensure there are no undissolved particulates. If necessary,

centrifuge the tube briefly to pellet any insoluble material.

Workflow for Preparing AM-9635 Stock Solution
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Caption: Workflow for AM-9635 stock solution preparation.

Storage and Stability
Solid Compound:

Store the solid powder of AM-9635 at -20°C for long-term storage.[1][2][3][4][5][6][7][8] It is

recommended to protect it from light and moisture.

Stock Solution:
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It is recommended that stock solutions, once prepared, are stored as aliquots in tightly

sealed vials at -20°C.[1][2][3][4]

Generally, these solutions are usable for up to one month.[1][2][3][4] For longer-term storage,

it is advisable to store at -80°C.

Avoid repeated freeze-thaw cycles to maintain the stability and efficacy of the compound.[2]

[3][4] It is best practice to prepare single-use aliquots.

Aqueous solutions of AM-9635 are not recommended for storage for more than one day.[5]

[6][8][9][10]

Safety Precautions
Handle AM-9635 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Refer to the material safety data sheet (MSDS) for complete safety information before

handling.

Dispose of the compound and any contaminated materials in accordance with institutional

and local regulations.

Signaling Pathway
AM-9635 is a selective inhibitor of PI3Kδ. The PI3K/AKT signaling pathway is a critical

regulator of cell proliferation, survival, and metabolism.

PI3K/AKT Signaling Pathway
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Caption: Simplified PI3K/AKT signaling pathway showing inhibition by AM-9635.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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